4H-Pyrido(1,2-a)pyrimidine-3-carboxamide, N-(4-fluorophenyl)-6-methyl-4-oxo-

• CAS No.: 125055-66-5
• Molecular Formula: C16H12FN3O2
• Molecular Weight: 297.28 g/mol
• IUPAC Name: N-(4-fluorophenyl)-6-methyl-4-oxopyrido[1,2-a]pyrimidine-3-carboxamide
• InChI: InChI=1S/C16H12FN3O2/c1-10-3-2-4-14-18-9-13(16(22)20(10)14)15(21)19-12-7-5-11(17)6-8-12/h2-9H,1H3,(H,19,21)
• InChI Key: UEHBHFUOPPIXOA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC2=NC=C(C(=O)N12)C(=O)NC3=CC=C(C=C3)F

Description

4H-Pyrido(1,2-a)pyrimidine-3-carboxamide, N-(4-fluorophenyl)-6-methyl-4-oxo- is a useful research compound. Its molecular formula is C16H12FN3O2 and its molecular weight is 297.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture containing 16.32 g (0.08 mol) of 6-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylic acid and 12.4 ml (0.088 mol) of triethylamine in 480 ml of chloroform is cooled below -10° C. by ice-salt. A solution of 6.5 ml (0.08 mol) of methyl chloroformate in 40 ml of chloroform is dropped to the above mixture at a temperature between -12° C. and -17° C. during 25 minutes. After stirring for 5 minutes, 9.78 g (0.088 mol) of 4-fluoroaniline dissolved in 80 ml of chloroform are dropped to the above solution at -13° C. during 30 minutes. The reaction mixture is stirred below -10° C. for 1 hour, then allowed to stand overnight under cooling by ice. For working up, the reaction mixture is washed 3 times with 150 ml of 5% sodium hydrogen carbonate solution each and then 3 times with 150 ml of water each. The organic phase is dried over anhydrous sodium sulfate, filtered and evaporated to give 18.3 g (77%) of the named compound as yellow crystals after recrystallization from n-propanol, m.p.: 202°-204° C.